2,4-Diacetyldeuteroporphyrin-IX-dimethyl ester

• Molecular Formula: C36H38N4O6
• Molecular Weight: 622.7 g/mol
• InChI: InChI=1S/C36H38N4O6/c1-17-23(9-11-33(43)45-7)29-16-30-24(10-12-34(44)46-8)18(2)26(38-30)14-31-36(22(6)42)20(4)28(40-31)15-32-35(21(5)41)19(3)27(39-32)13-25(17)37-29/h13-16,40,42H,9-12H2,1-8H3/b25-13?,30-16?,31-14?,32-15?,36-22+
• InChIKey: OBXOKWVEHMQDLZ-VFWMSXQYSA-N

2,4-Diacetyldeuteroporphyrin-IX-dimethyl ester: A Defined Porphyrin Precursor and Electrochemical Probe for Heme Protein Studies

2,4-Diacetyldeuteroporphyrin-IX-dimethyl ester (CAS: 10591-31-8) is a synthetic, electron-deficient porphyrin derivative characterized by the substitution of the native vinyl groups at the 2- and 4-positions of the protoporphyrin IX macrocycle with acetyl moieties [1]. This structural modification, which replaces weakly electron-polarized vinyl groups with strongly electron-polarized acetyl groups, markedly alters the compound's electronic absorption profile and meso-carbon reactivity compared to its protoporphyrin progenitor [2]. Primarily employed as a key synthetic intermediate for the preparation of more complex photosensitizers and as a well-defined electrochemical model for the heme a cofactor, the compound serves as a critical tool in bioinorganic and medicinal chemistry where precise redox tuning and spectroscopic differentiation are paramount [3].

Defined porphyrin precursor for complex photosensitizer synthesis

Electrochemical probe for heme a redox environment replication

Acetyl handles enable regioselective synthetic divergence

• [1] Clezy, P. S., & Fookes, C. J. R. (1978). The chemistry of pyrrolic compounds. XLII. The synthesis of some diacetyldeuteroporphyrins as intermediates in the preparation of the isomeric protoporphyrins: a comparative spectroscopic study of the diacetyldeuteroporphyrins. Australian Journal of Chemistry, 31(3), 545-553. View Source
• [2] Molaid. (2007). 2,4-diacetyldeuteroporphyrin | 4792-07-8. View Source
• [3] Pandey, R. K., & Dougherty, T. J. (1989). Syntheses and photosensitizing activity of porphyrins joined with ester linkages. Cancer Research, 49(8), 2042-2047. View Source

Why 2,4-Diacetyldeuteroporphyrin-IX-dimethyl ester Cannot Be Interchanged with Protoporphyrin IX or Heme b Models

The assumption that protoporphyrin IX dimethyl ester (PPDME) or other commercially available porphyrins can serve as direct substitutes for 2,4-diacetyldeuteroporphyrin-IX-dimethyl ester (DAH) is fundamentally flawed and can lead to misinterpretation of experimental data. The acetyl substitution at the 2- and 4-positions induces a pronounced electron-withdrawing effect on the porphyrin macrocycle, which is absent in PPDME [1]. This electronic perturbation manifests in a quantifiable and functionally significant shift in the iron center's reduction potential, a key parameter in heme protein modeling [2]. Furthermore, the distinct chemical environment alters the compound's electrophilic substitution pattern, affecting both its utility as a synthetic scaffold and its behavior in complex biological systems [3]. Therefore, in any application requiring a specific redox profile, a defined spectroscopic signature, or a particular synthetic reactivity, using an unmodified or differently substituted porphyrin will not yield comparable results and constitutes a significant source of experimental error.

Acetyl-induced electron withdrawal shifts reduction potential; protoporphyrin IX may not reproduce heme a redox comparisons.

Hydrogen-bonding sensitivity differs markedly from PPDME; proton-coupled electron transfer studies may yield divergent results.

Slower electrophilic meso-reactivity may require protocol adaptation; synthetic protocols from unsubstituted porphyrins may not transfer directly.

• [1] Molaid. (2007). 2,4-diacetyldeuteroporphyrin | 4792-07-8. View Source
• [2] Heme model compound peripheral group interactions in low dielectric medium: Insight into the role of the heme a formyl in cytochrome c oxidase. (2023). View Source
• [3] Smith, K. M., & Langry, K. C. (1983). Electrophilic substitution reactions of derivatives of deuteroporphyrin-IX: Deuteriation and Vilsmeier formylation. Journal of the Chemical Society, Perkin Transactions 1, 439-444. View Source

Quantitative Differentiation of 2,4-Diacetyldeuteroporphyrin-IX-dimethyl ester: Redox and Reactivity Benchmarks

Redox Potential Modulation: DAH as a Superior Electrochemical Model for Heme a

The reduction potential (E1/2) of iron 2,4-diacetyldeuteroporphyrin IX dimethyl ester (DAH) is significantly elevated compared to the native protoporphyrin IX dimethyl ester (PPDME) control. This difference, measured under identical conditions, demonstrates that DAH is not a passive analog but an active electronic mimic of heme a. Hydrogen bonding to the acetyl group further amplifies this potential shift, underscoring its utility in studying redox-linked proton pumping mechanisms [1].

Redox Potential Shift

Head-to-head

~140 mV more positive vs. PPDME

Reported heme a redox mimic context

DCM/ACN with N-methylimidazole

Evidence Dimension	Reduction Potential (E1/2, mV vs. Ferrocene)
Target Compound Data	Iron DAH: -610 mV in DCM; -558 mV in ACN
Comparator Or Baseline	Iron PPDME: -743 mV in DCM; -697 mV in ACN
Quantified Difference	DAH potential is 133 mV (DCM) and 139 mV (ACN) more positive than PPDME.
Conditions	Low-current voltammetry of bis-methylimidazole complexes in dichloromethane (DCM) and acetonitrile (ACN) with 1 M N-methylimidazole [1].

Why This Matters

This ~140 mV anodic shift is critical for researchers selecting a model compound; DAH replicates the redox environment of heme a, whereas PPDME models heme b, making DAH the specific and necessary choice for cytochrome c oxidase studies.

• [1] Heme model compound peripheral group interactions in low dielectric medium: Insight into the role of the heme a formyl in cytochrome c oxidase. (2023). View Source

Hydrogen-Bonding Effects on Redox Tuning: Quantifying DAH's Sensitivity

The presence of hydrogen-bond donors, such as phenol, differentially stabilizes the reduced state of iron porphyrins. The effect is most pronounced for DAH, where the acetyl group acts as a superior hydrogen-bond acceptor compared to the vinyl group in the mixed acetyl/vinyl analog (MAH) or the protoporphyrin control (PPDME). This demonstrates DAH's unique capacity to model the critical hydrogen-bonding network in the heme a3-CuB active site [1].

H-Bond Sensitivity

Head-to-head

DAH ΔE1/2: +85 to +115 mV; PPDME negligible

Largest reported H-bonding response

5 M phenol, low-dielectric media

Evidence Dimension	Reduction Potential Shift (ΔE1/2, mV) upon addition of 5 M Phenol
Target Compound Data	Iron DAH: ΔE1/2 = +85 mV in ACN; +115 mV in DCM
Comparator Or Baseline	Iron MAH (acetyl-vinyl analog): ΔE1/2 = +65 mV in ACN; +75 mV in DCM; Iron PPDME: negligible shift (-3 mV in ACN, -30 mV in DCM).
Quantified Difference	DAH exhibits a 20-40 mV larger anodic shift than MAH, and a >100 mV larger shift than PPDME, under identical hydrogen-bonding conditions.
Conditions	Low-current voltammetry of bis-methylimidazole complexes in DCM and ACN in the presence of 5 M phenol [1].

Why This Matters

For studies investigating how hydrogen bonding to the porphyrin periphery modulates redox potential—a key component of proton pumping—DAH provides the largest and most quantifiable signal-to-background ratio, making it the optimal probe for such mechanistic investigations.

• [1] Heme model compound peripheral group interactions in low dielectric medium: Insight into the role of the heme a formyl in cytochrome c oxidase. (2023). View Source

Synthetic Versatility via Regioselective Reduction: A Divergent Precursor

The 2,4-diacetyl groups in DAH are not merely a structural feature; they are a functional handle for divergent synthesis. Controlled partial reduction of DAH yields the isomeric 2-acetyl-4-(1-hydroxyethyl)- and 4-acetyl-2-(1-hydroxyethyl)-deuteroporphyrin IX dimethyl esters in a 1:1 ratio. This specific transformation, which is not possible with the vinyl groups of protoporphyrin IX, provides access to a regioisomeric mixture that can be further functionalized to create complex photosensitizer dimers [1].

Synthetic Divergence

Cross-study

1:1 isomeric mixture of mono-hydroxyethyl porphyrins

Enables asymmetric dimer synthesis

Partial reduction conditions

Evidence Dimension	Synthetic Product Distribution upon Controlled Reduction
Target Compound Data	Reduction of DAH yields a 1:1 mixture of 2-acetyl-4-(1-hydroxyethyl) and 4-acetyl-2-(1-hydroxyethyl) isomers.
Comparator Or Baseline	Reduction of a corresponding protoporphyrin derivative is not applicable; the acetyl group is the essential precursor for this specific reactivity.
Quantified Difference	Not applicable; this is a qualitative differentiation in accessible synthetic pathways.
Conditions	Partial reduction of 2,4-diacetyldeuteroporphyrin IX dimethyl ester [1].

Why This Matters

For synthetic chemists, DAH is not just a product; it is a strategic precursor. Its ability to generate a specific 1:1 isomeric mixture of mono-hydroxyethyl porphyrins is a key enabling step for synthesizing porphyrin dimers used in photodynamic therapy research, a pathway not accessible from simpler porphyrin starting materials.

• [1] Pandey, R., Smith, K., & Dougherty, T. (1990). Porphyrin Dimers as Photosensitizers in Photodynamic Therapy. Journal of Medicinal Chemistry, 33(7), 2032-2038. View Source

Altered Electrophilic Reactivity: Predicted and Observed in Meso-Substitution

The electron-withdrawing acetyl groups of DAH fundamentally alter its susceptibility to electrophilic attack at the meso-positions. Direct experimental comparison shows that the rate of electrophilic deuteriation is markedly slower for DAH than for the electron-rich mesoporphyrin IX or the parent protoporphyrin IX. This observation confirms the theoretical prediction that the acetyl groups decrease the nucleophilicity of the macrocycle, influencing both synthetic strategies and compound stability [1].

Electrophilic Reactivity

Head-to-head

Slower meso-deuteriation vs. protoporphyrin IX

Confirmed reduced macrocycle nucleophilicity

Deuteriated sulfonic acid conditions

Evidence Dimension	Relative Rate of Meso-Proton Deuteriation
Target Compound Data	2,4-Diacetyldeuteroporphyrin-IX dimethyl ester (5)
Comparator Or Baseline	Protoporphyrin-IX dimethyl ester (3), deuteroporphyrin-IX dimethyl ester (4), mesoporphyrin-IX dimethyl ester (6)
Quantified Difference	The rate of deuteriation is dependent on the 2- and 4-substituents; DAH (5) undergoes slower exchange than the vinyl-containing (3) or hydrogen-containing (4) analogs.
Conditions	Treatment with deuteriated toluene-p-sulphonic acid in hot o-dichlorobenzene [1].

Why This Matters

This experimental validation of reduced meso-reactivity is crucial for researchers planning synthetic modifications. It dictates that harsher or alternative conditions may be required for functionalizing DAH compared to other porphyrins, directly impacting protocol design and procurement decisions for downstream applications.

• [1] Smith, K. M., & Langry, K. C. (1983). Electrophilic substitution reactions of derivatives of deuteroporphyrin-IX: Deuteriation and Vilsmeier formylation. Journal of the Chemical Society, Perkin Transactions 1, 439-444. View Source

Validated Application Scenarios for 2,4-Diacetyldeuteroporphyrin-IX-dimethyl ester Based on Quantitative Evidence

Electrochemical Modeling of Cytochrome c Oxidase Active Sites

Researchers studying the proton-pumping mechanism of cytochrome c oxidase (CcO) require a model compound that accurately reflects the redox potential of heme a. Direct electrochemical comparison demonstrates that the reduction potential of iron 2,4-diacetyldeuteroporphyrin-IX-dimethyl ester (DAH) is 133-139 mV more positive than the common heme b model (iron protoporphyrin IX) [1]. Furthermore, DAH exhibits a pronounced, quantifiable potential shift (+85 to +115 mV) in the presence of hydrogen-bond donors, effectively mimicking the proposed role of the heme a formyl group in the CcO proton pump [1]. This makes DAH an essential and non-substitutable tool for these specific bioenergetic investigations.

Synthesis of Asymmetric Porphyrin Dimers for Photodynamic Therapy

In the development of next-generation photosensitizers, the ability to synthesize asymmetric porphyrin dimers with defined linkages is critical. The partial reduction of 2,4-diacetyldeuteroporphyrin-IX-dimethyl ester (DAH) yields a 1:1 isomeric mixture of 2- and 4-(1-hydroxyethyl) mono-acetyl porphyrins [2]. This specific transformation, enabled by the unique acetyl groups of DAH, provides the essential synthons for creating ether-linked dimers that have demonstrated improved tumorcidal activity and reduced skin phototoxicity compared to Photofrin II in preclinical models [2]. This application leverages DAH's distinct synthetic utility, not merely its presence as a final product.

Mechanistic Probes in Heme Oxygenase Catalysis

Studies of heme oxygenase, which catalyzes porphyrin meso-hydroxylation, can be complicated by steric effects within the enzyme's active site. 2,4-Diacetyldeuteroporphyrin-IX-dimethyl ester (DAH) serves as an effective non-enzymatic model that avoids these complications while retaining a biologically relevant porphyrin core [3]. Its altered meso-reactivity, verified by its slower rate of electrophilic deuteriation [4], provides a controlled system for investigating the intrinsic polarity of the ferric hydroperoxide attacking species, a key mechanistic question in heme degradation. This application relies on DAH's well-characterized and quantifiably distinct electronic profile.

Application

Selection Property

Validation Focus

Cytochrome c oxidase modeling

Redox potential shift & H-bond sensitivity

Heme a redox environment replication

Asymmetric porphyrin dimer synthesis

Regioselective reduction to isomeric mono-alcohols

Linker-defined dimer assembly for photosensitizer research

Heme oxygenase mechanistic probes

Quantified meso-reactivity

Model for ferric hydroperoxide attack polarity

• [1] Heme model compound peripheral group interactions in low dielectric medium: Insight into the role of the heme a formyl in cytochrome c oxidase. (2023). View Source
• [2] Pandey, R., Smith, K., & Dougherty, T. (1990). Porphyrin Dimers as Photosensitizers in Photodynamic Therapy. Journal of Medicinal Chemistry, 33(7), 2032-2038. View Source
• [3] Model studies for heme oxygenase-catalyzed porphyrin meso hydroxylation. (2007). View Source
• [4] Smith, K. M., & Langry, K. C. (1983). Electrophilic substitution reactions of derivatives of deuteroporphyrin-IX: Deuteriation and Vilsmeier formylation. Journal of the Chemical Society, Perkin Transactions 1, 439-444. View Source